Cas no 61298-09-7 (2(1H)-Quinolinone, 6-fluoro-4-methyl-1-[(3,4,5-trimethylphenyl)methyl]-)

• Product Name: 2(1H)-Quinolinone, 6-fluoro-4-methyl-1-[(3,4,5-trimethylphenyl)methyl]-
• CAS No: 61298-09-7
• MF: C₂₀H₂₀FNO
• MW: 309.37730884552
• CID: 485314
• PubChem ID: 71397291
• Update Time: 2025-04-19

2(1H)-Quinolinone, 6-fluoro-4-methyl-1-[(3,4,5-trimethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 6-fluoro-4-methyl-1-[(3,4,5-trimethylphenyl)methyl]-
• 6-fluoro-4-methyl-1-[(3,4,5-trimethylphenyl)methyl]quinolin-2-one
• DTXSID10818799
• 61298-09-7
• 6-Fluoro-4-methyl-1-[(3,4,5-trimethylphenyl)methyl]quinolin-2(1H)-one

• Inchi： 1S/C20H20FNO/c1-12-7-16(8-13(2)15(12)4)11-22-19-6-5-17(21)10-18(19)14(3)9-20(22)23/h5-10H,11H2,1-4H3
• InChI Key： QXCCWBMHIPQMBW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C)=CC(N2CC1C=C(C)C(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 309.153
• Monoisotopic Mass: 309.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31